Cas no 98069-21-7 (Methyl 2-Bromo-3-(methylamino)propanoate Hydrobromide)

• Product Name: Methyl 2-Bromo-3-(methylamino)propanoate Hydrobromide
• CAS No: 98069-21-7
• MF: C₅H₁₁Br₂NO₂
• MW: 276.954340219498
• MDL: MFCD34597049
• CID: 5233244
• Update Time: 2026-03-08

Methyl 2-Bromo-3-(methylamino)propanoate Hydrobromide Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Bromo-3-(methylamino)propanoate Hydrobromide
• SY290771

• MDL： MFCD34597049
• Inchi： 1S/C5H10BrNO2.BrH/c1-7-3-4(6)5(8)9-2;/h4,7H,3H2,1-2H3;1H
• InChI Key： HEPHEOQTADTVAX-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)CNC.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97
• Topological Polar Surface Area: 38.3

Additional information on Methyl 2-Bromo-3-(methylamino)propanoate Hydrobromide

Methyl 2-Bromo-3-(methylamino)propanoate Hydrobromide: An Overview of CAS No. 98069-21-7

Methyl 2-Bromo-3-(methylamino)propanoate Hydrobromide (CAS No. 98069-21-7) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound is a derivative of amino acids and is characterized by its unique structure, which includes a bromine atom, a methyl ester group, and a methylamino functional group. The hydrobromide salt form enhances its solubility and stability, making it an attractive candidate for various chemical and biological studies.

The chemical structure of Methyl 2-Bromo-3-(methylamino)propanoate Hydrobromide is represented by the formula C₆H₁₄BrNO₃. The presence of the bromine atom and the methylamino group imparts specific reactivity and functional properties to the molecule. These features make it a valuable intermediate in the synthesis of more complex organic compounds, particularly those used in drug discovery and development.

In recent years, there has been growing interest in the use of Methyl 2-Bromo-3-(methylamino)propanoate Hydrobromide as a building block for the synthesis of bioactive molecules. Research has shown that this compound can be effectively utilized in the preparation of compounds with potential therapeutic applications. For instance, studies have explored its role in the synthesis of inhibitors for various enzymes and receptors, which are crucial targets in the treatment of diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

The versatility of Methyl 2-Bromo-3-(methylamino)propanoate Hydrobromide is further highlighted by its use in combinatorial chemistry. Combinatorial approaches allow for the rapid synthesis and screening of large libraries of compounds, which can significantly accelerate the drug discovery process. By using this compound as a starting material, researchers can generate a diverse array of derivatives with varying functional groups and substituents, thereby expanding the chemical space available for exploration.

In addition to its synthetic applications, Methyl 2-Bromo-3-(methylamino)propanoate Hydrobromide has also been studied for its biological properties. Preliminary studies have indicated that this compound exhibits moderate cytotoxic activity against certain cancer cell lines. While further research is needed to fully understand its mechanism of action and potential therapeutic applications, these findings suggest that it may hold promise as a lead compound for drug development.

The hydrobromide salt form of Methyl 2-Bromo-3-(methylamino)propanoate is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. These properties are crucial for ensuring consistent performance in biological assays and formulations. Moreover, the salt form can enhance the bioavailability of the compound when administered in vivo, which is an important consideration for drug candidates.

In conclusion, Methyl 2-Bromo-3-(methylamino)propanoate Hydrobromide (CAS No. 98069-21-7) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structure and functional groups make it an invaluable tool for researchers working on the development of new drugs and therapeutic agents. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.